3-(3-Nitrophenyl)isoxazol-5-amine
Overview
Description
“3-(3-Nitrophenyl)isoxazol-5-amine” is a chemical compound with the molecular formula C9H7N3O3 and a molecular weight of 205.17 . It is a solid substance .
Synthesis Analysis
Isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, can be synthesized using 1,3-dipolar cycloaddition in the presence of sodium hypochlorite . They can also be isolated and characterized by spectroscopic methods .
Molecular Structure Analysis
The linear formula of “3-(3-Nitrophenyl)isoxazol-5-amine” is C9H7N3O3 . The InChI code is 1S/C9H7N3O3/c10-9-5-8(11-15-9)6-2-1-3-7(4-6)12(13)14/h1-5H,10H2 .
Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving “3-(3-Nitrophenyl)isoxazol-5-amine”. However, isoxazoles are known to be involved in a variety of chemical transformations due to the presence of the labile N–O bond in the isoxazole ring .
Scientific Research Applications
Acetylcholinesterase Inhibitors
Isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, have been studied for their in-vitro acetylcholinesterase (AChE) activity . AChE inhibition is a common treatment for early stages of Alzheimer’s disease . The isoxazoles were synthesized and evaluated as inhibitors of AChE . The docking study based on a novel series of complexes isoxazole with AChE from Electroporus electricus has demonstrated that the ligand bind is similar to the compounds used as reference .
Alzheimer’s Disease Treatment
The isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, have been studied for their potential use in the treatment of Alzheimer’s disease . The most potent compound in the series exhibited a moderate inhibitory activity .
Bioinformatic Design
Isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, have been used in bioinformatic design as acetylcholinesterase inhibitors . The design of new compounds was created by using the RACHEL module of the SYBYL software .
Ligand-Protein Interactions
Isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, have been studied for their ligand-protein interactions . Molecular docking models of the ligand-AChE complexes suggest that the compound is located on the periphery of the AChE active site .
Synthesis of Isoxazoles
“3-(3-Nitrophenyl)isoxazol-5-amine” is an example of an isoxazole, a category of five-membered unsaturated heterocyclic compounds . The isoxazoles were synthesized using 1,3-dipolar cycloaddition in the presence of sodium hypochlorite .
Pharmaceutical Applications
Isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, show numerous applications in diverse areas such as pharmaceuticals . They are found in natural sources such as insecticides, plant growth regulators, and pigment functions .
Safety and Hazards
“3-(3-Nitrophenyl)isoxazol-5-amine” is classified as harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . In case of skin contact, it is recommended to wash immediately with plenty of soap and water . In case of eye contact, the eye should be bathed with running water for 15 minutes . If swallowed, the mouth should be washed out with water and a doctor should be consulted .
Future Directions
There is currently limited information available on the future directions of “3-(3-Nitrophenyl)isoxazol-5-amine”. However, isoxazoles are an important class of compounds in medicinal chemistry due to their wide range of biological activities and therapeutic potential . Therefore, further research and development in the synthesis and application of isoxazoles, including “3-(3-Nitrophenyl)isoxazol-5-amine”, can be expected.
properties
IUPAC Name |
3-(3-nitrophenyl)-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O3/c10-9-5-8(11-15-9)6-2-1-3-7(4-6)12(13)14/h1-5H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNUZXQASHTALT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NOC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10610159 |
Source
|
| Record name | 3-(3-Nitrophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10610159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Nitrophenyl)isoxazol-5-amine | |
CAS RN |
887591-64-2 |
Source
|
| Record name | 3-(3-Nitrophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10610159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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